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Compound of Interest

Compound Name:
4-Bromo-N-ethyl-N,3-

dimethylbenzamide

CAS No.: 1566146-25-5

Cat. No.: B1411971

Get Quote

Executive Summary & Compound Identity
4-Bromo-N-ethyl-N,3-dimethylbenzamide (CAS: 1566146-25-5) is a functionalized

benzamide derivative frequently utilized as a scaffold in medicinal chemistry, particularly in the

development of kinase inhibitors and receptor modulators.[1] Its structural core features a

1,3,4-trisubstituted benzene ring, providing specific steric and electronic properties valuable for

Structure-Activity Relationship (SAR) studies.

This technical guide provides a comprehensive spectroscopic profile, focusing on Nuclear

Magnetic Resonance (NMR) nuances (specifically amide rotamerism), Mass Spectrometry

(MS) isotope patterns, and Infrared (IR) signatures.
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Parameter Detail

IUPAC Name 4-Bromo-N-ethyl-N,3-dimethylbenzamide

CAS Number 1566146-25-5

Molecular Formula

Molecular Weight 256.14 g/mol

Monoisotopic Mass
255.03 g/mol (

)

Physical State Solid (typically off-white to pale yellow)

Solubility
Soluble in DMSO, Methanol, Chloroform,

Dichloromethane

Synthesis & Structural Logic
To understand the spectroscopic impurities potentially present, one must understand the

genesis of the molecule. The compound is typically synthesized via the amidation of 4-bromo-

3-methylbenzoic acid.

Synthesis Workflow (DOT Visualization)
The following diagram outlines the standard synthetic pathway and potential side-products that

may appear in spectral data.
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Figure 1: Standard amidation workflow for benzamide synthesis. Note that residual acid often

appears in proton NMR if the workup is insufficient.
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Spectroscopic Data Analysis
A. Mass Spectrometry (LC-MS/GC-MS)
Expert Insight: The defining feature of this spectrum is the Bromine Isotope Pattern. Bromine

exists naturally as

and

in a nearly 1:1 ratio (50.69% vs 49.31%).

Primary Ion (M+H)+: You will not see a single parent peak. You will see a "doublet" separated

by 2 mass units.

Interpretation:

m/z 256.0: Corresponds to

.

m/z 258.0: Corresponds to

.

Intensity Ratio: ~1:1.

Fragmentation: Expect loss of the amide tail (

) leading to a substituted benzoyl cation (

).

B. Proton NMR ( NMR) – The Rotamer Challenge
Critical Technical Note: N,N-dialkyl benzamides exhibit restricted rotation around the C(O)-N

bond due to partial double bond character. At room temperature (

), the interconversion between cis and trans rotamers is slow on the NMR timescale.

Consequence: You will likely observe two sets of signals for the N-ethyl and N-methyl groups,

and potentially broadened or split aromatic signals. Do not mistake this for impurity.
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Anticipated Chemical Shifts (in

, 400 MHz):

Proton
Environment

Multiplicity
Shift (

ppm)
Integration Notes

Ar-H (C5) Doublet (d) 7.50 – 7.60 1H

Ortho to Br.

Deshielded by

Br.

.

Ar-H (C2) Singlet (s) 7.20 – 7.30 1H

Ortho to

amide/methyl.

Often broad.

Ar-H (C6) Doublet (d) 7.05 – 7.15 1H
Ortho to amide.

.

N-CH

(Ethyl)
Quartet (q) 3.20 – 3.60 2H

Rotameric:

Appears as two

overlapping/disti

nct quartets.

N-CH Singlet (s) 2.90 – 3.10 3H

Rotameric: Two

distinct singlets

of unequal

intensity (e.g.,

2.95 & 3.05).

Ar-CH Singlet (s) 2.35 – 2.45 3H Benzylic methyl.

N-CH

-CH
Triplet (t) 1.10 – 1.30 3H

Rotameric: Two

overlapping

triplets.

Protocol for Validation: To confirm rotamers vs. impurities, run a Variable Temperature (VT)

NMR. Heating the sample to
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in DMSO-

will increase the rotation rate, causing the split peaks to coalesce into single, sharp averages.

C. Infrared Spectroscopy (FT-IR)
Key functional group diagnostics:

Amide Carbonyl (C=O): Strong stretch at 1620 – 1640 cm

. (Tertiary amides typically absorb at lower frequencies than primary/secondary amides).

C=C Aromatic: 1450 – 1600 cm

.

C-Br Stretch: 500 – 600 cm

(Fingerprint region).

Absence: No N-H stretch (3300 cm

), confirming the tertiary amide structure.

Experimental Protocols
Protocol 1: NMR Sample Preparation for Rotamer
Resolution
To ensure high-quality data that distinguishes rotamers from impurities:

Solvent Selection: Use DMSO-

rather than

if possible. The higher viscosity and polarity can sometimes separate rotamer peaks more
clearly, or allow for higher temperature experiments.

Concentration: Dissolve 5-10 mg of compound in 0.6 mL of solvent.

Acquisition: Set relaxation delay (
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) to at least 2.0 seconds to ensure accurate integration of the slowly relaxing aromatic
protons.

Coalescence Check (Optional): If the spectrum looks "messy" (broad peaks), heat the probe

to 353 K (

). If peaks sharpen and merge, the sample is pure but rotameric.

Protocol 2: Purity Verification via HPLC-UV
Since UV absorbance varies by solvent, standardize using the following method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5

, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: 254 nm (Aromatic ring) and 210 nm (Amide bond).

Retention Time: Expect elution in the middle-late region (hydrophobic due to Br and Methyl

groups).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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